Cas no 1695703-62-8 (7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1695703-62-8
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6378172
• PubChem ID: 136840727
• Update Time: 2025-05-18

7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 1695703-62-8
• EN300-1119186
• 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C9H16N4O2/c1-6-11-9-10-5-4-7(13(9)12-6)8(14-2)15-3/h7-8H,4-5H2,1-3H3,(H,10,11,12)
• InChI Key： GDEGVZJLVCDEKI-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCNC2=NC(C)=NN12)OC

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.2Ų

Additional information on 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

7-(Dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine, identified by the CAS number 1695703-62-8, represents a significant advancement in the field of heterocyclic chemistry. This molecule belongs to the class of triazolopyrimidines, which have garnered substantial attention due to their potential applications in drug discovery and materials science. The structure of this compound is characterized by a fused triazole and pyrimidine ring system, with a dimethoxymethyl substituent at the 7-position and a methyl group at the 2-position. These substituents play a crucial role in modulating the electronic properties and reactivity of the molecule.

Recent studies have highlighted the importance of triazolopyrimidines in various biological contexts. For instance, researchers have explored their potential as kinase inhibitors, which are critical in the development of anti-cancer therapies. The unique electronic environment created by the fused rings and substituents in 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine makes it an attractive candidate for such applications. Moreover, the compound's ability to act as a ligand in metalloenzyme inhibition has been investigated, further underscoring its versatility in medicinal chemistry.

The synthesis of 7-(dimethoxymethyl)-2-methyl-4H,5H,6H,7H-1,2,4-triazolo[1,a]pyrimidine involves a multi-step process that typically begins with the preparation of intermediate precursors. One common approach is the cyclization of appropriately substituted amidines or guanidines under specific reaction conditions. The introduction of the dimethoxymethyl group at the 7-position is often achieved through alkylation or acylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

In terms of applications beyond drug discovery,7-(dimethoxymethyl)-2-methyl-4H,a-triazolo-pyrimidine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in catalysis and sensor development. Additionally, its photochemical properties have been studied for potential use in optoelectronic devices.

The structural features of this compound also make it an ideal candidate for further functionalization. By modifying the substituents at various positions on the triazolopyrimidine ring system,CAS No 1695703-62-8 can be tailored to exhibit specific biological or chemical behaviors. This adaptability has led to its inclusion in numerous combinatorial chemistry libraries for high-throughput screening.

In conclusion,CAS No 1695703-62-8, or7-(dimethoxymethyl)-2-methyl-triazolo-pyrimidine, stands as a testament to the ongoing innovation in heterocyclic chemistry. Its unique structure and versatile properties position it as a valuable tool in both academic research and industrial applications. As research continues to uncover new insights into its potential uses,the significance of this compound is expected to grow further.